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Compound of Interest

Compound Name: [Gln144]-PLP (139-151)

Cat. No.: B15613474 Get Quote

[Gln144]-PLP (139-151) Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of [Gln144]-PLP
(139-151).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for lyophilized [Gln144]-PLP (139-151)?

A1: Lyophilized [Gln144]-PLP (139-151) should be stored desiccated at -20°C.[1][2] Some

suppliers guarantee the product for one year from the date of shipment under these conditions.

[3] For long-term storage, -20°C is consistently recommended.[1][2][3][4] The product is also

noted to be hygroscopic and must be protected from light.[3]

Q2: How should I store [Gln144]-PLP (139-151) after reconstitution?

A2: After reconstituting the peptide, it is recommended to aliquot the solution and store it at

-20°C or -80°C.[3][5] Limiting the number of freeze-thaw cycles is crucial for maintaining

peptide stability.[5] In solvent, the peptide can be stored at -80°C for up to one year.[4] For

short-term storage, -20°C is suitable for up to 3 months.[5]

Q3: What solvents can be used to reconstitute [Gln144]-PLP (139-151)?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15613474?utm_src=pdf-interest
https://www.benchchem.com/product/b15613474?utm_src=pdf-body
https://www.benchchem.com/product/b15613474?utm_src=pdf-body
https://www.benchchem.com/product/b15613474?utm_src=pdf-body
https://www.benchchem.com/product/b15613474?utm_src=pdf-body
https://www.elabscience.com/p/gln144-plp-139-151-q144-plp-139-151--e-pp-0188
https://www.genemedsyn.com/objects/catalog/product/extras/SP-86876-5.pdf
https://www.abbiotec.com/peptides/plp-139-151-peptide
https://www.elabscience.com/p/gln144-plp-139-151-q144-plp-139-151--e-pp-0188
https://www.genemedsyn.com/objects/catalog/product/extras/SP-86876-5.pdf
https://www.abbiotec.com/peptides/plp-139-151-peptide
https://www.targetmol.com/attachment/DataSheet/217697283330801687/TP2659
https://www.abbiotec.com/peptides/plp-139-151-peptide
https://www.benchchem.com/product/b15613474?utm_src=pdf-body
https://www.abbiotec.com/peptides/plp-139-151-peptide
https://hookelabs.com/products/DS-0161/
https://hookelabs.com/products/DS-0161/
https://www.targetmol.com/attachment/DataSheet/217697283330801687/TP2659
https://hookelabs.com/products/DS-0161/
https://www.benchchem.com/product/b15613474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: For the related native peptide PLP (139-151), distilled water can be used for solutions up to

2 mg/ml.[3] For higher concentrations, acetonitrile is recommended.[3] The datasheet for

[Gln144]-PLP (139-151) advises selecting an appropriate solvent based on the product's

solubility, and to use the prepared stock solution as soon as possible.[4]

Q4: My peptide solution appears cloudy. What should I do?

A4: Cloudiness in the peptide solution may indicate poor solubility or aggregation. Ensure you

have used the recommended solvent and have not exceeded the maximum solubility. Gentle

vortexing or sonication may help to dissolve the peptide. If the issue persists, it is advisable to

prepare a fresh stock solution.

Q5: I am observing a loss of peptide activity in my experiments. What could be the cause?

A5: A loss of activity can be attributed to several factors, including improper storage, multiple

freeze-thaw cycles, or exposure to light.[3][5] Review the storage and handling protocols to

ensure they align with the recommendations. If the peptide has been stored for an extended

period or subjected to multiple freeze-thaw cycles, its integrity may be compromised.

Stability and Storage Data
Table 1: Storage Conditions for Lyophilized [Gln144]-PLP (139-151)

Parameter Condition Duration Reference

Temperature -20°C 3 years [4]

-20°C 1 year (guaranteed) [3]

-20°C Recommended [1][2]

Environment Desiccated Recommended [2]

Protected from light Recommended [3]

Table 2: Storage Conditions for Reconstituted [Gln144]-PLP (139-151)
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Parameter Condition Duration Reference

Temperature -80°C 1 year [4]

-80°C 1 year [5]

-20°C 3 months [5]

Handling Aliquot Recommended [3][5]

Avoid freeze-thaw

cycles
Recommended [5]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized [Gln144]-PLP (139-151)

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 10-15 minutes. This prevents condensation from forming inside the

vial, which can affect peptide stability.

Solvent Selection: Based on experimental requirements and solubility information, select an

appropriate solvent. For aqueous solutions, consider using sterile, distilled water.

Reconstitution: Add the calculated volume of the chosen solvent to the vial to achieve the

desired stock concentration.

Dissolution: Gently vortex or swirl the vial to ensure the peptide is fully dissolved. Avoid

vigorous shaking, which can cause peptide aggregation.

Aliquoting: To prevent multiple freeze-thaw cycles, immediately aliquot the reconstituted

peptide solution into smaller, single-use volumes.[5]

Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[4][5]
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Peptide Storage Workflow

Receive Lyophilized Peptide

Store at -20°C
Desiccated & Protected from Light

Reconstitute with Appropriate Solvent

Aliquot into Single-Use Volumes

Short-term Storage
-20°C (up to 3 months)

Long-term Storage
-80°C (up to 1 year)

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for proper storage and handling of [Gln144]-PLP (139-151).
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Troubleshooting Guide

Issue Encountered:
Loss of Peptide Activity

Verify Storage Conditions
(Temp, Light, Desiccation)

Review Number of
Freeze-Thaw Cycles

Conclusion:
Improper Storage

Conclusion:
Excessive Freeze-Thaw

Action:
Prepare Fresh Solution

Click to download full resolution via product page

Caption: Troubleshooting logic for loss of peptide activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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